Cas no 57702-05-3 (tridecanone)

tridecanone structure
tridecanone structure
Product Name:tridecanone
CAS No:57702-05-3
MF:C13H26O
MW:198.344944477081
CID:1606321
PubChem ID:42549
Update Time:2025-04-21

tridecanone Chemical and Physical Properties

Names and Identifiers

    • tridecanone
    • 260-910-0
    • Tridecan-2-one
    • UNII-9NGA9IM4WZ
    • F73182
    • EINECS 260-910-0
    • NSC158430
    • NS00051621
    • 9NGA9IM4WZ
    • AKOS006274343
    • EINECS 250-298-3
    • 57702-05-3
    • SCHEMBL6041084
    • Tridecan-5-one
    • DTXSID00952934
    • NSC 158430
    • AI3-38183
    • NSC-158430
    • 5-Tridecanone
    • 30692-16-1
    • Inchi: 1S/C13H26O/c1-3-5-7-8-9-10-12-13(14)11-6-4-2/h3-12H2,1-2H3
    • InChI Key: VCTJSLKBPLOIOT-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 198.19848
  • Monoisotopic Mass: 198.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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